Cas no 27459-10-5 (Phenol, 4-isododecyl-)
Phenol, 4-isododecyl- structure
Product Name:Phenol, 4-isododecyl-
CAS No:27459-10-5
MF:C18H30O
MW:262.430205821991
CID:251196
PubChem ID:11780323
Update Time:2025-04-19
Phenol, 4-isododecyl- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 4-isododecyl-
- 4-(10-methylundecyl)phenol
- 27459-10-5
- p-isododecylphenol
- SCHEMBL6257497
- p-iso-Dodecylphenol
- IGDJYCYTMKFRMP-UHFFFAOYSA-N
- DTXSID70472472
-
- Inchi: 1S/C18H30O/c1-16(2)10-8-6-4-3-5-7-9-11-17-12-14-18(19)15-13-17/h12-16,19H,3-11H2,1-2H3
- InChI Key: IGDJYCYTMKFRMP-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1)CCCCCCCCCC(C)C
Computed Properties
- Exact Mass: 262.229665576g/mol
- Monoisotopic Mass: 262.229665576g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 10
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.2
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 0.94 g/mL at 25 °C(lit.)
- Boiling Point: 310-335 °C(lit.)
- Flash Point: >230 °F
- Refractive Index: n20/D 1.503(lit.)
Phenol, 4-isododecyl- Security Information
- WGK Germany:2
- Hazard Category Code: 34
- Safety Instruction: 26-36/37/39-45
- RTECS:SL3675000
-
Hazardous Material Identification:
Phenol, 4-isododecyl- Related Literature
-
Shanshan Liu,Qibin Chen,Yujie Sheng,Jincheng Shen,Changjun Peng,Honglai Liu Polym. Chem. 2015 6 3926
-
I-Ming Lin,Che-Min Chou,Ming-Chia Li,Rong-Hao Guo,Cheng-Kuang Lee,Han-Jung Li,Yeo-Wan Chiang,Yi-Hung Lin,Yao-Chang Lee,Chun-Jen Su,U-Ser Jeng,Wei-Tsung Chuang J. Mater. Chem. C 2020 8 1923
-
Shulei Li,Lihui Gao,Junchao Wang,Guoqiang Rong,Yijun Cao RSC Adv. 2020 10 15098
-
Luis Botana,José Ruiz,José Manuel Seco,Antonio J. Mota,Antonio Rodríguez-Diéguez,Reijo Sillanp??,Enrique Colacio Dalton Trans. 2011 40 12462
-
Smita Panchal,Ankita Asati,G. N. V. Satyanarayana,Alok Raghav,Jamal Ahmad,Devendra K. Patel RSC Adv. 2016 6 91629
27459-10-5 (Phenol, 4-isododecyl-) Related Products
- 1638-22-8(4-Butylphenol)
- 1131-60-8(4-Cyclohexylphenol)
- 2589-78-8(Phenol, 4-hexadecyl-)
- 104-43-8(4-Dodecylphenol)
- 29799-07-3(4-(1-Adamantyl)phenol)
- 500-38-9(Nordihydroguaiaretic acid)
- 81936-33-6(4-(trans-4-Propylcyclohexyl)phenol)
- 14938-35-3(4-Pentylphenol)
- 99-71-8(4-(butan-2-yl)phenol)
- 140-66-9(4-Tert-Octylphenol)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent